L-Lysine L-Malate

Specification

• CAS No.: 71555-10-7
• Molecular Formula: C10H20N2O7
• Molecular Weight: 280.27
• IUPAC Name: (2S)-2,6-diaminohexanoic acid;(2S)-2-hydroxybutanedioic acid
• Standard InChI: InChI=1S/C6H14N2O2.C4H6O5/c7-4-2-1-3-5(8)6(9)10;5-2(4(8)9)1-3(6)7/h5H,1-4,7-8H2,(H,9,10);2,5H,1H2,(H,6,7)(H,8,9)/t5-;2-/m00/s1
• Standard InChI Key: NWZSZGALRFJKBT-KNIFDHDWSA-N
• SMILES: C(CCN)CC(C(=O)O)N.C(C(C(=O)O)O)C(=O)O
• Appearance: Solid powder

Introduction

Chemical Identity and Structure

L-Lysine L-Malate is a salt compound formed by the combination of the essential amino acid L-lysine with L-malate, the salt form of malic acid. This combination creates a stable compound with distinct biochemical properties and applications.

Nomenclature and Identification

L-Lysine L-Malate is identified through several technical parameters that establish its chemical identity:

Parameter	Information
CAS Number	71555-10-7
Molecular Formula	C6H14N2O2- C4H6O5
Molecular Weight	280.27 g/mol
EINECS Number	275-617-3

The compound is also known by several synonyms including L-lysine (S)-maleate, (S)-Hydroxybutanedioic Acid compound with L-Lysine, L-Lysine (2S)-2-Hydroxybutanedioate, L-Lysine (S)-hydroxybutanedioate, and L-lysine-L-Malate.

Structural Components

L-Lysine L-Malate comprises two distinct biochemical entities:

• L-Lysine: An essential amino acid crucial for protein synthesis in humans and animals that must be obtained through dietary sources

• L-Malate: The salt form of malic acid, which plays a significant role in the tricarboxylic acid (TCA) cycle, a fundamental metabolic pathway in cellular respiration

The combination of these components creates a compound that retains the biological importance of both constituents while demonstrating enhanced physical and chemical properties.

Physical and Chemical Properties

L-Lysine L-Malate demonstrates distinctive physical and chemical characteristics that influence its applications in research and industry.

Physical Properties

The physical state and properties of L-Lysine L-Malate are summarized in the following table:

Property	Characteristic
Physical Form	Solid
Color	White to Off-White
Melting Point	>220°C (decomposition)
Solubility	Slightly soluble in water
Recommended Storage	Refrigerated conditions

These properties make L-Lysine L-Malate suitable for various laboratory applications and industrial processes that require stable amino acid derivatives.

Chemical Stability and Reactivity

One of the most notable attributes of L-Lysine L-Malate is its enhanced stability compared to free L-lysine. The combination with L-malate creates a compound with improved shelf-life and reduced susceptibility to degradation under varying environmental conditions. This increased stability makes it valuable for applications requiring preserved amino acid functionality over extended periods.

Applications in Research and Industry

L-Lysine L-Malate has found various applications in both research settings and industrial processes due to its unique properties.

Biochemical Research Applications

In biochemical research, L-Lysine L-Malate serves as a valuable compound for studying protein interactions, amino acid metabolism, and cellular processes. Its enhanced stability makes it particularly useful in experimental conditions where standard amino acids might degrade.

Industrial Applications

One of the most significant industrial applications of L-Lysine L-Malate is in the formulation of amino acid ionic liquids. These specialized ionic liquids have gained attention in recent years due to their potential for creating environmentally friendly solvent systems with tailored properties.

Applications in Food and Medicine

L-Lysine L-Malate has emerging applications in both food science and medical fields, building upon the established benefits of its constituent components.

Current Research Trends and Future Directions

Research involving compounds like L-Lysine L-Malate continues to evolve across multiple scientific disciplines. Current research areas that may involve this compound include:

Metabolic Engineering Applications

Understanding lysine metabolism has implications for metabolic engineering and biotechnology. For example, recent research has demonstrated that enterohaemorrhagic E. coli utilizes L-malate as an important nutrient to drive fumarate respiration. This finding highlights the importance of malate-containing compounds in bacterial metabolism and potential intervention strategies.

Protein Modification Studies

Research examining protein lysine acetylation has revealed this modification's prevalence in enzymes catalyzing intermediate metabolism, including virtually every enzyme in glycolysis, gluconeogenesis, the TCA cycle, and other metabolic pathways. This suggests potential research directions involving lysine derivatives like L-Lysine L-Malate in studying protein modifications and metabolic regulation.